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Compound of Interest

Compound Name: Nlrp3-IN-6

Cat. No.: B12396303 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the use of Nlrp3-IN-6, a selective

inhibitor of the NLRP3 inflammasome, in cell culture experiments. The information is intended

to guide researchers in accurately assessing the efficacy and mechanism of action of this

compound in relevant cellular models.

Introduction
The NLRP3 inflammasome is a multi-protein complex that plays a crucial role in the innate

immune response by activating caspase-1 and subsequently processing the pro-inflammatory

cytokines interleukin-1β (IL-1β) and IL-18. Dysregulation of the NLRP3 inflammasome is

implicated in a variety of inflammatory diseases. Nlrp3-IN-6 (also referred to as Compound 34)

has been identified as a potent and selective inhibitor of the NLRP3 inflammasome, targeting

its assembly and activation.[1][2] This document outlines the necessary protocols for utilizing

Nlrp3-IN-6 in cell culture-based assays to study its inhibitory effects.

Data Presentation
Table 1: In Vitro Activity of Nlrp3-IN-6
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Isolate & Differentiate
BMDMs

Seed BMDMs in
96-well plate

Prime with LPS
(e.g., 1 µg/mL, 4 hours)

Add Nlrp3-IN-6
(or vehicle)

Activate with Nigericin or ATP
(e.g., 10 µM Nigericin, 1 hour or

5 mM ATP, 30 min)

Collect Supernatant

Measure IL-1β
by ELISA

Analyze Data

 

Culture THP-1 cells

Differentiate with PMA
(e.g., 100 nM, 24 hours)

Prime with LPS
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Add Nlrp3-IN-6
(or vehicle)

Activate with Nigericin or ATP
(e.g., 10 µM Nigericin, 1 hour or

5 mM ATP, 30 min)

Collect Supernatant

Measure IL-1β
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Analyze Data
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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